Cas no 1001806-94-5 (N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine)

N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine structure
1001806-94-5 structure
Product Name:N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine
CAS No:1001806-94-5
MF:C12H16F3N3O2
MW:291.269553184509
CID:828990
Update Time:2025-04-19

N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

    • N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine
    • N',N'-dimethyl-N-[4-nitro-2-(trifluoromethyl)phenyl]propane-1,3-diamine
    • AC1MCFHE
    • AG-L-60395
    • CTK3J8607
    • N,N-Dimethyl-N'-(4-nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine
    • BenzenaMine, N-(3-(diMethylaMino)propyl)-4-nitro-2-(trifluoroMethyl)-
    • Inchi: 1S/C12H16F3N3O2/c1-17(2)7-3-6-16-11-5-4-9(18(19)20)8-10(11)12(13,14)15/h4-5,8,16H,3,6-7H2,1-2H3
    • InChI Key: FTMNTYQTMPLYPU-UHFFFAOYSA-N
    • SMILES: C1(NCCCN(C)C)=CC=C([N+]([O-])=O)C=C1C(F)(F)F

Computed Properties

  • Exact Mass: 291.119461g/mol
  • Monoisotopic Mass: 291.119461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 291.27g/mol
  • XLogP3: 3
  • Topological Polar Surface Area: 61.1Ų

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